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Compound of Interest

Compound Name: Ethyl 4,4-dimethylpentanoate

CAS No.: 10228-99-6

Cat. No.: B180731

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Molecular
Architecture and Nomenclature
Ethyl 4,4-dimethylpentanoate is a branched-chain fatty acid ester. Its structure consists of a

pentanoate backbone, which is a five-carbon ester, with two methyl groups attached to the

fourth carbon atom and an ethyl group forming the ester linkage. The systematic International

Union of Pure and Applied Chemistry (IUPAC) name for this compound is ethyl 4,4-
dimethylpentanoate.[1] Its unique structural arrangement, particularly the neopentyl group at

the 4-position, imparts specific physicochemical properties that are of interest in various

scientific disciplines, including organic synthesis and potentially in the design of novel

therapeutic agents.

The molecular formula of ethyl 4,4-dimethylpentanoate is C9H18O2, and its structure can be

unambiguously represented by the SMILES notation CCOC(=O)CCC(C)(C)C.[1] This guide will

provide a comprehensive overview of its synthesis, properties, and potential applications, with

a particular focus on its relevance to the field of drug development.
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Synthesis of Ethyl 4,4-dimethylpentanoate: A
Practical Approach via Fischer Esterification
The most common and direct method for the synthesis of ethyl 4,4-dimethylpentanoate is the

Fischer esterification of its corresponding carboxylic acid, 4,4-dimethylpentanoic acid, with

ethanol in the presence of an acid catalyst.[2][3] This reversible reaction is a cornerstone of

organic synthesis for the preparation of esters.

The Rationale Behind the Synthetic Strategy
Fischer esterification is an equilibrium-driven process. To achieve a high yield of the desired

ester, the equilibrium must be shifted towards the product side. This is typically accomplished

by one of two strategies, or a combination of both:

Using an Excess of a Reactant: Employing a large excess of the alcohol (ethanol in this

case) can drive the reaction forward according to Le Châtelier's principle.

Removal of Water: Water is a byproduct of the reaction. Its continuous removal from the

reaction mixture will also shift the equilibrium towards the formation of the ester.

An acid catalyst is essential to protonate the carbonyl oxygen of the carboxylic acid, thereby

increasing the electrophilicity of the carbonyl carbon and facilitating nucleophilic attack by the

alcohol.[3] Common catalysts for this reaction include sulfuric acid (H₂SO₄) and p-

toluenesulfonic acid (p-TsOH).

Detailed Experimental Protocol (Adapted from General
Fischer Esterification Procedures)
This protocol is an adapted procedure for the synthesis of ethyl 4,4-dimethylpentanoate
based on established methods for Fischer esterification.[4][5][6]

Materials:

4,4-dimethylpentanoic acid

Absolute ethanol (anhydrous)
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Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

Sodium bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvents for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine 4,4-dimethylpentanoic acid and a significant excess of absolute ethanol

(e.g., 5-10 molar equivalents).

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid or

p-toluenesulfonic acid to the reaction mixture while stirring.

Reflux: Heat the mixture to reflux and maintain the reflux for several hours. The reaction

progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Neutralization: Carefully neutralize the excess acid by slowly adding a saturated solution of

sodium bicarbonate until the effervescence ceases.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an

organic solvent like diethyl ether or ethyl acetate. Combine the organic layers.

Washing: Wash the combined organic layers with water and then with brine to remove any

remaining water-soluble impurities.

Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate or

sodium sulfate.
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Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Purification: The crude ethyl 4,4-dimethylpentanoate can be purified by fractional

distillation under reduced pressure to obtain the final product with high purity.

Visualizing the Synthesis Workflow

4,4-Dimethylpentanoic Acid
+ Ethanol (excess)

H₂SO₄ or p-TsOH
(catalyst)

1. Mix Reflux
(Heat)

2. Heat Work-up
(Neutralization, Extraction)

3. Cool & Quench Purification
(Distillation)

4. Isolate
Ethyl 4,4-dimethylpentanoate

5. Purify

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of ethyl 4,4-dimethylpentanoate.

Physicochemical Properties of Ethyl 4,4-
dimethylpentanoate
The physical and chemical properties of a compound are crucial for its handling, application,

and potential biological activity. Below is a summary of the key computed properties of ethyl
4,4-dimethylpentanoate.
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Property Value Source

IUPAC Name ethyl 4,4-dimethylpentanoate [1]

Molecular Formula C₉H₁₈O₂ [1]

Molecular Weight 158.24 g/mol [1]

CAS Number 10228-99-6 [1]

Appearance Colorless liquid (predicted)

Boiling Point
160-163 °C (for ethyl 4-

methylpentanoate)
[7][8]

Density
(Not available for the title

compound)

Solubility
Soluble in alcohol, sparingly

soluble in water
[8]

LogP (o/w) 2.5 (predicted) [1]

Relevance and Potential Applications in Drug
Development
While ethyl 4,4-dimethylpentanoate itself has not been extensively studied for specific

pharmacological activities, its structural features as a branched-chain fatty acid ester suggest

potential areas of interest for drug development professionals.

The Role of Branched-Chain Fatty Acids and their Esters
Branched-chain fatty acids (BCFAs) and their derivatives are known to play various roles in

biological systems. They are components of cell membranes and can influence membrane

fluidity.[9] Some studies have indicated that BCFAs possess biological activities, including

potential anticarcinogenic properties. For instance, certain BCFAs have demonstrated cytotoxic

activity against human breast cancer cells by inhibiting fatty acid biosynthesis.[10][11] The

cytotoxicity of BCFAs has been shown to be dependent on their chain length and branching

pattern.[11]
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Potential as a Prodrug or Bioisostere
The ester functionality in ethyl 4,4-dimethylpentanoate makes it a candidate for investigation

as a prodrug. Ester prodrugs are often utilized to improve the pharmacokinetic properties of a

parent drug, such as its absorption, distribution, and metabolic stability. The ester can be

designed to be cleaved by esterases in the body, releasing the active carboxylic acid.

Furthermore, the neopentyl group in ethyl 4,4-dimethylpentanoate can be considered as a

lipophilic moiety in drug design. Its bulky nature can influence the binding of a molecule to its

biological target and can also impact its metabolic profile by sterically hindering enzymatic

degradation.

Cytotoxicity and Permeation Enhancement
Studies on various fatty acid esters have shown that their structure influences their cytotoxicity

and their ability to act as permeation enhancers.[12] Fatty acid monoesters, such as ethyl 4,4-
dimethylpentanoate, have been observed to have more pronounced cytotoxic and

permeation-enhancing effects compared to di- and tri-esters.[12] These properties are relevant

in the context of developing drug delivery systems and understanding the potential biological

effects of such molecules.

Future Research Directions
The current body of scientific literature lacks specific studies on the biological activities of ethyl
4,4-dimethylpentanoate. Future research could focus on:

Screening for Biological Activity: Evaluating the compound for various pharmacological

activities, including anticancer, anti-inflammatory, and antimicrobial effects.

Prodrug Design: Investigating its potential as a prodrug moiety for known active

pharmaceutical ingredients.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a series of related

esters to understand how structural modifications affect biological activity.

Conclusion
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Ethyl 4,4-dimethylpentanoate is a readily synthesizable branched-chain fatty acid ester with

well-defined physicochemical properties. While its direct applications in drug development are

yet to be explored, the known biological activities of related branched-chain fatty acids and

their esters suggest that this compound and its derivatives could be of interest for future

research in medicinal chemistry and pharmaceutical sciences. The synthetic protocol outlined

in this guide provides a reliable method for its preparation, enabling further investigation into its

potential as a bioactive molecule or a building block in the design of new therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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